Cas no 4615-94-5 (2-(4-hydroxy-1-phthalazinyl)propanoic Acid)
4615-94-5 structure
Product Name:2-(4-hydroxy-1-phthalazinyl)propanoic Acid
CAS No:4615-94-5
MF:C11H10N2O3
MW:218.20870256424
CID:1517295
PubChem ID:2836659
Update Time:2025-04-21
2-(4-hydroxy-1-phthalazinyl)propanoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-hydroxy-1-phthalazinyl)propanoic Acid
- 1-Phthalazineacetic acid, 3,4-dihydro-alpha-methyl-4-oxo-
- 2-(4-Oxo-3,4-dihydrophthalazin-1-yl)propanoic acid
- 1-Phthalazineacetic acid, 3,4-dihydro-alpha-methyl-4-oxo-; 2-(4-Oxo-3,4-dihydrophthalazin-1-yl)propanoic acid
- 4-(1-Carboxyethyl)-1(2H)-phtalazinone
- MLS000123024
- 2-(4-Oxo-3,4-dihydro-phthalazin-1-yl)-propionic acid
- Oprea1_870898
- SCHEMBL13721278
- AACAKXDXYHEHDJ-UHFFFAOYSA-N
- CHEMBL1429818
- MFCD00450373
- DTXSID70963512
- STK371508
- SMR000123651
- BS-37458
- 4615-94-5
- HMS2444B16
- 2-(4-oxo-3,4-dihydrophthalazin-1-yl)propanoicacid
- Cambridge id 5241847
- 4-(1-carboxyethyl)-1(2H)-phthalazinone
- 2-(4-Hydroxyphthalazin-1-yl)propanoic acid
- 2-(4-oxo-3H-phthalazin-1-yl)propanoic acid
- A919291
- CS-0314170
- HMS1675H08
- 247128-12-7
- CBDivE_015256
- AKOS016344279
- AKOS000591557
-
- Inchi: 1S/C11H10N2O3/c1-6(11(15)16)9-7-4-2-3-5-8(7)10(14)13-12-9/h2-6H,1H3,(H,13,14)(H,15,16)
- InChI Key: AACAKXDXYHEHDJ-UHFFFAOYSA-N
- SMILES: OC(C(C)C1C2C=CC=CC=2C(NN=1)=O)=O
Computed Properties
- Exact Mass: 218.0692
- Monoisotopic Mass: 218.069142
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 351
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 78.8
- XLogP3: 1.3
Experimental Properties
- Density: 1.42
- Refractive Index: 1.661
- PSA: 78.76
2-(4-hydroxy-1-phthalazinyl)propanoic Acid Related Literature
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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